Cas no 2649069-99-6 (1-(cyclopropylmethyl)-1-isocyanatocyclopropane)

• Product name: 1-(cyclopropylmethyl)-1-isocyanatocyclopropane
• CAS No: 2649069-99-6
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5930159
• PubChem ID: 165755853

1-(cyclopropylmethyl)-1-isocyanatocyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-1-isocyanatocyclopropane
• EN300-1833399
• 2649069-99-6

• Inchi： 1S/C8H11NO/c10-6-9-8(3-4-8)5-7-1-2-7/h7H,1-5H2
• InChI Key： BVXDWGLPVQYGLQ-UHFFFAOYSA-N
• SMILES： O=C=NC1(CC1)CC1CC1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4Ų
• XLogP3: 2.8

Additional information on 1-(cyclopropylmethyl)-1-isocyanatocyclopropane

Professional Introduction to Compound with CAS No. 2649069-99-6 and Product Name: 1-(cyclopropylmethyl)-1-isocyanatocyclopropane

The compound with the CAS number 2649069-99-6 and the product name 1-(cyclopropylmethyl)-1-isocyanatocyclopropane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This specialized molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and advanced materials. The presence of an isocyanate functional group in its molecular structure makes it a versatile intermediate for synthesizing a wide range of derivatives, which are of great interest in both academic and industrial settings.

Recent research has highlighted the importance of 1-(cyclopropylmethyl)-1-isocyanatocyclopropane as a building block for constructing complex organic molecules. Its cyclopropane ring, a three-membered cyclic structure, introduces rigidity and specific steric interactions that can be exploited to design molecules with tailored biological activities. The cyclopropylmethyl substituent further enhances its reactivity, making it an attractive candidate for further functionalization. This compound has been extensively studied in the context of polymer chemistry, where it serves as a precursor for high-performance polymers with enhanced mechanical properties and thermal stability.

In the realm of pharmaceuticals, the isocyanate group in 1-(cyclopropylmethyl)-1-isocyanatocyclopropane has been explored for its potential role in the synthesis of bioactive molecules. Isocyanates are known to react readily with nucleophiles, including amines and hydroxyl groups, facilitating the formation of urea and carbamate linkages. These functional groups are pivotal in drug design, as they contribute to the binding affinity and specificity of therapeutic agents. Studies have demonstrated that derivatives of this compound exhibit promising pharmacological properties, making them suitable candidates for further investigation in drug discovery programs.

The structural uniqueness of 1-(cyclopropylmethyl)-1-isocyanatocyclopropane also positions it as a valuable tool in synthetic organic chemistry. The cyclopropane ring is known for its strain energy, which can be harnessed to drive reactions that would otherwise be thermodynamically unfavorable. This characteristic has been leveraged in various synthetic strategies, enabling the efficient construction of complex molecular architectures. Researchers have utilized this compound to develop novel catalytic systems that facilitate cross-coupling reactions, hydrogenations, and other transformations critical to modern synthetic methodologies.

Advances in computational chemistry have further enhanced our understanding of the reactivity and properties of 1-(cyclopropylmethyl)-1-isocyanatocyclopropane. Molecular modeling studies have provided insights into its interaction with biological targets, helping to predict potential drug-like behaviors. These computational approaches complement experimental work by allowing researchers to explore a wide range of structural modifications virtualy before undertaking costly laboratory synthesis. Such integrative strategies have accelerated the discovery process and led to the identification of novel lead compounds with improved pharmacokinetic profiles.

The industrial significance of this compound cannot be overstated. Its applications extend beyond pharmaceuticals into agrochemicals, specialty chemicals, and advanced materials. In agrochemicals, derivatives of 1-(cyclopropylmethyl)-1-isocyanatocyclopropane have been investigated for their potential as intermediates in the synthesis of pesticides and herbicides. These compounds offer advantages such as improved stability under environmental conditions and enhanced efficacy against target pests.

The material science applications of this molecule are equally fascinating. Polymers derived from 1-(cyclopropylmethyl)-1-isocyanatocyclopropane exhibit exceptional thermal resistance and mechanical strength, making them suitable for high-performance coatings, adhesives, and composites. These materials find use in demanding industries such as aerospace and automotive manufacturing, where lightweight yet durable components are essential.

Future research directions for 1-(cyclopropylmethyl)-1-isocyanatocyclopropane include exploring its role in green chemistry initiatives. The development of sustainable synthetic routes that minimize waste and energy consumption is a priority in modern chemical research. Innovations such as catalytic processes that utilize renewable feedstocks could significantly enhance the environmental footprint of this compound's production.

Collaborative efforts between academia and industry are crucial for maximizing the potential of 1-(cyclopropylmethyl)-1-isocyanatocyclopropane. By combining expertise from various disciplines—organic chemistry, medicinal chemistry, polymer science, and materials engineering—researchers can push the boundaries of what this compound can achieve. Such interdisciplinary approaches foster innovation and lead to breakthroughs that benefit society at large.